Cas no 71412-03-8 (Benzenesulfonamide,N-(1-amino-9,10-dihydro-2-methoxy-9,10-dioxoanthracenyl)-4-methyl- (9CI))

• Product name: Benzenesulfonamide,N-(1-amino-9,10-dihydro-2-methoxy-9,10-dioxoanthracenyl)-4-methyl- (9CI)
• CAS No: 71412-03-8
• MF: C₂₂H₁₈N₂O₅S
• MW: 422.45372
• CID: 569381
• PubChem ID: 44145668

Benzenesulfonamide,N-(1-amino-9,10-dihydro-2-methoxy-9,10-dioxoanthracenyl)-4-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,N-(1-amino-9,10-dihydro-2-methoxy-9,10-dioxoanthracenyl)-4-methyl- (9CI)
• N-(1-amino-9,10-dihydro-2-methoxy-9,10-dioxoanthryl)-4-methylbenzenesulphonamide
• N-(4-amino-3-methoxy-9,10-dioxoanthracen-2-yl)-4-methylbenzenesulfonamide
• N-(1-amino-2-methoxy-9,10-dioxo-2H-anthracen-1-yl)-4-methyl-benzenesulfonamide
• NS00037199
• 71412-03-8
• EINECS 275-411-3
• DTXSID90221601
• SCHEMBL11614131

• Inchi： InChI=1S/C22H18N2O5S/c1-12-7-9-13(10-8-12)30(27,28)24-17-11-16-18(19(23)22(17)29-2)21(26)15-6-4-3-5-14(15)20(16)25/h3-11,24H,23H2,1-2H3
• InChI Key： OUTIRUXPDGYVSL-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)NC2=C(C(=C3C(=C2)C(=O)C4=CC=CC=C4C3=O)N)OC

Computed Properties

• Exact Mass: 422.09374
• Monoisotopic Mass: 422.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 771
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124A^2
• XLogP3: 3.6
• Surface Charge: 0
• Tautomer Count: 12

Experimental Properties

• Density: 1.45
• Boiling Point: 652.1°C at 760 mmHg
• Flash Point: 348.1°C
• Refractive Index: 1.684
• PSA: 115.56